Cas no 123333-70-0 (Sodium 4-Aminobenzenesulfonate Hydrate)
Sodium 4-Aminobenzenesulfonate Hydrate (CAS 20780-44-5) is a white crystalline powder commonly used as an intermediate in dye synthesis, pharmaceuticals, and organic reactions. Its key advantages include high water solubility, stability in hydrated form, and consistent reactivity as a sulfonating agent. The compound serves as a precursor for azo dyes and other sulfonated aromatic derivatives due to its well-defined amino and sulfonate functional groups. Its purity and predictable behavior under controlled conditions make it suitable for laboratory and industrial applications requiring precise sulfonation or diazotization. The hydrate form ensures improved handling and storage stability compared to anhydrous variants.
123333-70-0 structure
Product Name:Sodium 4-Aminobenzenesulfonate Hydrate
CAS No:123333-70-0
MF:C6H8NNaO4S
MW:213.1868
MDL:MFCD00151043
CID:135909
PubChem ID:125307439
Update Time:2025-06-11
Sodium 4-Aminobenzenesulfonate Hydrate Chemical and Physical Properties
Names and Identifiers
-
- Sodium Sulfanilate Hydrate
- Sodium 4-Aminobenzenesulfonate Hydrate
- Sodium Sulfanilate Hydrate[for Biochemical Research]
- Benzenesulfonic acid,4-amino-, sodium salt, hydrate (1:1:?)
- SODIUM SULFANILATE
- 4-AMINOBENZENESULFONIC ACID SODIUM SALT
- 4-SULFOANILINE SODIUM SALT
- P-ANILINESULFONIC ACID SODIUM SALT
- Sodium 4-Aminobenzenesulfonate
- SODIUM ANILINESULFONATE
- Sodium p-Anilinesulfonate
- Sodium sulfanilate,anhydrous
- SULFANILIC ACID SODIUM SALT
- SULFANILIC ACID,SODIUM SALT HYDRATE
- SULPHANILIC ACID
- Sodium p-Anilinesulfonate Hydrate
- 4-Sulfoaniline Sodium Salt Hydrate
- Sulfanilic Acid Sodium Salt Hydrate
- 4-Aminobenzenesulfonic acid, sodium salt hydrate
- Sodium 4-aminobenzenesulfonate hydrate(1:1:x)
- C6H6NSO3.Na.H2O
- Sodium sulfanilate hydrate, 97%
- Sodium4-AminobenzenesulfonateHydrate
- 7658AF
- TRA0084031
- SY014166
- AX8283926
- _x000D_Sodium 4-Aminobenzenesulfonate Hydrate
- VDGKZGAQOPUDQL-UHFFFAOYSA-M
- Sodium 4-Aminobenzenesulfonate xhydrate
- MFCD00151043
- 123333-70-0
- sodium;4-aminobenzenesulfonate;hydrate
- AKOS022186700
- AS-80064
- SCHEMBL4384703
- 1355342-86-7
- ?Sodium 4-Aminobenzenesulfonate Hydrate
-
- MDL： MFCD00151043
- Inchi： 1S/C6H7NO3S.Na.H2O/c7-5-1-3-6(4-2-5)11(8,9)10;;/h1-4H,7H2,(H,8,9,10);;1H2/q;+1;/p-1
- InChI Key： VDGKZGAQOPUDQL-UHFFFAOYSA-M
- SMILES： S(C1C([H])=C([H])C(=C([H])C=1[H])N([H])[H])(=O)(=O)[O-].[Na+].O([H])[H]
Computed Properties
- Exact Mass: 194.99700
- Monoisotopic Mass: 213.00717319g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 215
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 92.6
Experimental Properties
- Color/Form: Not determined
- Melting Point: 288°C
- PSA: 91.60000
- LogP: 1.83490
- Solubility: Not determined
- Merck: 8926
Sodium 4-Aminobenzenesulfonate Hydrate Security Information
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：1
Sodium 4-Aminobenzenesulfonate Hydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | S0832-5G |
Sodium Sulfanilate Hydrate [for Biochemical Research] |
123333-70-0 | >98.0%(T) | 5g |
¥390.00 | 2023-09-07 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | S161375-100g |
Sodium 4-Aminobenzenesulfonate Hydrate |
123333-70-0 | >98.0%(T) | 100g |
¥314.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | S161375-500g |
Sodium 4-Aminobenzenesulfonate Hydrate |
123333-70-0 | >98.0%(T) | 500g |
¥1088.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | S161375-25g |
Sodium 4-Aminobenzenesulfonate Hydrate |
123333-70-0 | >98.0%(T) | 25g |
¥85.90 | 2023-09-01 | |
| Alichem | A019086587-1000g |
Sodium 4-aminobenzenesulfonate hydrate(1:1:x) |
123333-70-0 | 95% | 1000g |
$499.95 | 2023-09-03 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D853339-100g |
Sodium 4-Aminobenzenesulfonate Hydrate |
123333-70-0 | ≥97% | 100g |
￥298.00 | 2022-01-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D853339-25g |
Sodium 4-Aminobenzenesulfonate Hydrate |
123333-70-0 | ≥97% | 25g |
￥88.00 | 2022-01-10 | |
| TRC | S960128-1g |
Sodium 4-Aminobenzenesulfonate Hydrate |
123333-70-0 | 1g |
$ 50.00 | 2022-06-03 | ||
| TRC | S960128-5g |
Sodium 4-Aminobenzenesulfonate Hydrate |
123333-70-0 | 5g |
$ 65.00 | 2022-06-03 | ||
| TRC | S960128-10g |
Sodium 4-Aminobenzenesulfonate Hydrate |
123333-70-0 | 10g |
$ 80.00 | 2022-06-03 |
Sodium 4-Aminobenzenesulfonate Hydrate Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:123333-70-0)氨基苯磺酸钠
Order Number:LE1759881
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:36
Price ($):discuss personally
Email:18501500038@163.com
Sodium 4-Aminobenzenesulfonate Hydrate Related Literature
-
Ke Cao,Joel M. Serrano,Tianyu Liu,Benjamin J. Stovall,Zhen Xu,Clay B. Arrington,Timothy E. Long,Roy R. Odle,Guoliang Liu Polym. Chem. 2020 11 393
-
Ke Cao,Zhengping Zhou,Guoliang Liu Polym. Chem. 2018 9 5660
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Yong Wang,Xin Guan,Fangyan Chen,Shuaishuai Zhu,Yunsheng Ye,Haiyan Peng,Xingping Zhou,Xiaolin Xie,Yiuwing Mai Catal. Sci. Technol. 2017 7 4173
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:123333-70-0)氨基苯磺酸钠
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry